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Compound of Interest

Compound Name: Pac-1

Cat. No.: B565624 Get Quote

Essential Safety and Handling Guide for Pac-1
This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for the handling of Pac-1 (Procaspase-activating compound 1) in a laboratory

setting. The information is intended for researchers, scientists, and drug development

professionals to ensure a safe working environment and proper management of this chemical.

Hazard Identification and Safety Summary
Pac-1 is a procaspase-3 activator investigated for its potential as an anti-cancer agent.[1]

While a valuable research tool, it presents several hazards that require careful management.

The following table summarizes the key quantitative data for Pac-1.
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Property Value

Chemical Name

4-(phenylmethyl)-1-piperazineacetic acid, 2-[[2-

hydroxy-3-(2-propen-1-

yl)phenyl]methylene]hydrazide

Synonyms Procaspase-activating compound 1

CAS Number 315183-21-2

Molecular Formula C₂₃H₂₈N₄O₂

Molecular Weight 392.49 g/mol

Appearance Solid

Acute Oral Toxicity (LD50, Rat)
Data not publicly available. Handle with caution

as it is classified as harmful if swallowed.

GHS Hazard Classification:

According to Safety Data Sheets (SDS), Pac-1 is classified with the following hazards:

Acute Toxicity, Oral (Category 4): Harmful if swallowed.

Skin Irritation (Category 2): Causes skin irritation.

Eye Irritation (Category 2A): Causes serious eye irritation.

Specific Target Organ Toxicity - Single Exposure (Category 3), Respiratory System: May

cause respiratory irritation.

Hazardous to the aquatic environment, acute hazard (Category 1): Very toxic to aquatic life.

GHS Pictograms:
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alt text
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Strict adherence to PPE guidelines is mandatory when handling Pac-1.

Protection Type Solid Pac-1
Pac-1 in Solution (e.g., in

DMSO)

Eye/Face Protection
Chemical safety goggles or a

face shield.
Chemical safety goggles.

Hand Protection
Compatible chemical-resistant

gloves (e.g., nitrile rubber).

Compatible chemical-resistant

gloves (e.g., nitrile rubber).

Change gloves immediately if

contaminated.

Body Protection

A laboratory coat or other

protective clothing to prevent

skin contact.

A laboratory coat or other

protective clothing. Consider a

chemically resistant apron

when handling larger volumes.

Respiratory Protection

Use in a certified chemical

fume hood. If weighing or

handling outside a fume hood,

a NIOSH-approved respirator

for dust is required.

Use in a certified chemical

fume hood to avoid inhalation

of aerosols.

Operational Plan: Step-by-Step Handling Procedures
1. Engineering Controls:

All work involving Pac-1, both in solid and solution form, must be conducted in a certified

chemical fume hood to minimize inhalation exposure.

2. Receiving and Storage:

Upon receipt, inspect the container for any damage.

Store Pac-1 in a tightly sealed, clearly labeled container.

Keep in a cool, dry, and well-ventilated area, away from incompatible materials such as

strong acids, bases, and oxidizing agents.[2]
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For long-term storage, refer to the manufacturer's recommendations, which may include

refrigeration or freezing.[2]

3. Preparation of Pac-1 Solutions:

Before handling, ensure all necessary PPE is donned correctly.

Place all required equipment, including the Pac-1 container, solvent, pipettes, and vortex

mixer, inside the chemical fume hood.

Carefully weigh the required amount of solid Pac-1.

Slowly add the solvent (e.g., DMSO) to the solid to avoid splashing.

Cap the vial and mix thoroughly using a vortex mixer until the solid is completely dissolved.

4. General Handling:

Avoid direct contact with skin and eyes.

Do not eat, drink, or smoke in the laboratory.[2]

Perform all procedures carefully to minimize the creation of dust or aerosols.

After handling, wash hands thoroughly with soap and water before leaving the laboratory.

Disposal Plan: Step-by-Step Waste Management
The disposal of Pac-1 and its contaminated materials must be handled as hazardous chemical

waste in accordance with local, state, and federal regulations.

1. Waste Segregation:

Solid Pac-1 Waste: Collect unused or expired pure compounds, contaminated personal

protective equipment (gloves, weighing paper, pipette tips), and spill cleanup materials in a

designated, leak-proof, and clearly labeled hazardous waste container for solid chemical

waste.
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Liquid Pac-1 Waste: Collect solutions containing Pac-1 in a separate, designated, leak-proof,

and clearly labeled hazardous waste container for liquid chemical waste. Do not mix with

other incompatible waste streams.

2. Waste Container Labeling:

All waste containers must be clearly labeled with:

"Hazardous Waste"

The full chemical name: "Pac-1 (Procaspase-activating compound 1)"

The CAS number: "315183-21-2"

Associated hazards (e.g., "Toxic," "Irritant," "Environmental Hazard")

3. Storage of Waste:

Keep waste containers securely closed except when adding waste.

Store waste containers in a designated and secure satellite accumulation area within the

laboratory, away from incompatible materials, until collection.

4. Final Disposal:

Once a waste container is full or has been in accumulation for the maximum allowed time

per your institution's guidelines, arrange for its collection by your institution's Environmental

Health and Safety (EHS) department or a licensed hazardous waste disposal contractor.

Under no circumstances should Pac-1 waste be disposed of down the drain or in the regular

trash.

Emergency Procedures
Spill:

Evacuate the immediate area.

Wear appropriate PPE, including respiratory protection, before cleaning up.
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For small spills, absorb with an inert material (e.g., vermiculite, sand) and place in a

sealed container for hazardous waste disposal.

For large spills, contact your institution's EHS department immediately.

Skin Contact: Immediately flush the affected area with plenty of water for at least 15 minutes.

Remove contaminated clothing. Seek medical attention if irritation persists.[2]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, holding the

eyelids open. Seek immediate medical attention.

Inhalation: Move the person to fresh air. If breathing is difficult, provide oxygen. Seek

immediate medical attention.

Ingestion: Do not induce vomiting. Wash out the mouth with water, provided the person is

conscious. Seek immediate medical attention.

Experimental Protocol: In Vitro Apoptosis Assay
Using Pac-1
This protocol describes a general method for evaluating the pro-apoptotic effects of Pac-1 on a

cancer cell line using Annexin V and Propidium Iodide (PI) staining followed by flow cytometry

analysis.

Objective: To quantify the percentage of apoptotic and necrotic cells in a cancer cell population

after treatment with Pac-1.

Materials:

Cancer cell line of interest (e.g., U-937)

Complete cell culture medium

Pac-1 stock solution (e.g., 10 mM in DMSO)

Phosphate-Buffered Saline (PBS)
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Annexin V-FITC (or other fluorophore) Apoptosis Detection Kit (containing Annexin V, PI, and

Binding Buffer)

96-well plates or other suitable culture vessels

Flow cytometer

Procedure:

Cell Seeding:

Seed the cancer cells in a 96-well plate at a predetermined optimal density (e.g., 5,000-

10,000 cells/well) in 100 µL of complete medium.

Incubate for 24 hours at 37°C in a humidified atmosphere with 5% CO₂ to allow for cell

attachment and recovery.

Pac-1 Treatment:

Prepare serial dilutions of Pac-1 in complete medium from the stock solution to achieve

the desired final concentrations. Include a vehicle control (medium with the same

concentration of DMSO as the highest Pac-1 concentration).

Remove the old medium from the cells and add 100 µL of the medium containing the

different concentrations of Pac-1 or the vehicle control.

Incubate the cells for a specified period (e.g., 24, 48, or 72 hours) at 37°C and 5% CO₂.

Cell Harvesting:

After the incubation period, collect the cell culture supernatant (which may contain

detached apoptotic cells).

Wash the adherent cells once with PBS.

Detach the adherent cells using trypsin or a cell scraper.

Combine the detached cells with their corresponding supernatant.
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Centrifuge the cell suspension at a low speed (e.g., 300 x g) for 5 minutes.

Discard the supernatant and wash the cell pellet once with cold PBS.

Annexin V and PI Staining:

Resuspend the cell pellet in 1X Binding Buffer to a concentration of approximately 1 x 10⁶

cells/mL.

Transfer 100 µL of the cell suspension to a flow cytometry tube.

Add 5 µL of Annexin V-FITC and 5 µL of PI solution to the cell suspension.

Gently vortex the tube and incubate for 15 minutes at room temperature in the dark.

After incubation, add 400 µL of 1X Binding Buffer to each tube.

Flow Cytometry Analysis:

Analyze the stained cells on a flow cytometer as soon as possible.

Set up appropriate compensation controls for FITC and PI.

Collect data for at least 10,000 events per sample.

Analyze the data to differentiate between:

Viable cells (Annexin V-negative, PI-negative)

Early apoptotic cells (Annexin V-positive, PI-negative)

Late apoptotic/necrotic cells (Annexin V-positive, PI-positive)

Necrotic cells (Annexin V-negative, PI-positive)

Mandatory Visualization
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Caption: Mechanism of Pac-1 induced apoptosis via chelation of inhibitory zinc and activation

of procaspase-3.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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